Cycloheptyl(thiophen-2-yl)methanamine

• Molecular Formula: C12H19NS
• Molecular Weight: 209.35 g/mol
• IUPAC Name: cycloheptyl(thiophen-2-yl)methanamine
• InChI: InChI=1S/C12H19NS/c13-12(11-8-5-9-14-11)10-6-3-1-2-4-7-10/h5,8-10,12H,1-4,6-7,13H2
• InChI Key: MQDKEIXIIFCQMH-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)C(C2=CC=CS2)N

Description

Cycloheptyl(thiophen-2-yl)methanamine is a chemical compound with the molecular formula C12H19NS and a molecular weight of 209.35 g/mol . This compound features a cycloheptyl group attached to a thiophene ring, which is further connected to a methanamine group. The unique structure of this compound makes it an interesting subject for various scientific studies and applications.

Preparation Methods

The synthesis of Cycloheptyl(thiophen-2-yl)methanamine can be achieved through several methods. One common approach involves the condensation reaction of thiophene derivatives with cycloheptyl ketones under basic conditions . Another method includes the use of microwave irradiation to facilitate the cyclization of thiophene derivatives . Industrial production methods often involve high-throughput screening and optimization of reaction conditions to achieve high yields and purity .

Chemical Reactions Analysis

Cycloheptyl(thiophen-2-yl)methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, while the methanamine group can participate in nucleophilic substitution reactions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like methylene chloride, and specific temperature controls. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Cycloheptyl(thiophen-2-yl)methanamine has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: This compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of materials with specific electronic properties, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of Cycloheptyl(thiophen-2-yl)methanamine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Cycloheptyl(thiophen-2-yl)methanamine can be compared with other similar compounds, such as:

Cyclopentyl(thiophen-2-yl)methanone: This compound has a similar thiophene ring but features a cyclopentyl group instead of a cycloheptyl group.

Cycloheptyl(furan-2-yl)methanamine: This compound has a furan ring instead of a thiophene ring.

The uniqueness of this compound lies in its specific structural features, which confer distinct chemical and biological properties.